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Compound of Interest

Compound Name: AZD5099

Cat. No.: B1666220 Get Quote

Application Notes and Protocols for AZD5099
For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the handling, storage, and in-vitro evaluation

of AZD5099, a potent inhibitor of bacterial type II topoisomerases.

Product Information
Property Data Reference

Chemical Name

2-(4-((3,4-dichloro-5-methyl-

1H-pyrrole-2-

carbonyl)amino)-3-methoxy-1-

piperidyl)-4-((2-methoxy-1-

methylethyl)carbamoyl)thiazole

-5-carboxylic acid

[1]

Molecular Formula C₂₁H₂₇Cl₂N₅O₆S

Molecular Weight 548.44 g/mol

Mechanism of Action

Inhibitor of bacterial type II

topoisomerases (DNA gyrase

and topoisomerase IV) by

targeting the ATP binding site.

[1]
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Handling and Storage
Proper handling and storage of AZD5099 are critical to maintain its stability and ensure

accurate experimental results.

Safety Precautions
Personal Protective Equipment (PPE): Wear appropriate PPE, including laboratory coats,

safety glasses, and gloves, when handling AZD5099 in powder or solution form.

Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or aerosols.

Contact: Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Storage Conditions
Form Storage Temperature Stability Notes

Lyophilized Powder -20°C

Store in a tightly sealed

container, protected from light

and moisture.

Stock Solutions -80°C

Aliquot to avoid repeated

freeze-thaw cycles. Solutions

are generally stable for up to

one month.

Reconstitution of Lyophilized Powder
Objective: To prepare a concentrated stock solution of AZD5099 for use in various assays.

Dimethyl sulfoxide (DMSO) is a common solvent for initial reconstitution.

Materials:

AZD5099 lyophilized powder

Anhydrous dimethyl sulfoxide (DMSO)
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Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile tips

Protocol:

Allow the vial of lyophilized AZD5099 powder to equilibrate to room temperature before

opening to prevent condensation.

Carefully open the vial in a chemical fume hood.

Add the calculated volume of anhydrous DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Gently vortex or sonicate the vial until the powder is completely dissolved. Visually inspect

the solution to ensure there are no particulates.

Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize

freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, date, and solvent.

Store the aliquots at -80°C.

Experimental Protocols
In Vitro Topoisomerase II Decatenation Assay
Objective: To determine the inhibitory activity of AZD5099 on bacterial type II topoisomerase

(DNA gyrase or topoisomerase IV) by measuring the inhibition of kinetoplast DNA (kDNA)

decatenation.[2][3][4][5]

Workflow:
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Preparation

Reaction

Analysis

Prepare reaction mix
(buffer, ATP, kDNA)

Add AZD5099 dilutions
to reaction mix

Prepare serial dilutions
of AZD5099

Prepare enzyme solution
(Gyrase or Topo IV)

Add enzyme to initiate reaction

Incubate at 37°C

Stop reaction
(e.g., with STEB/chloroform)

Run on agarose gel

Visualize DNA bands
(e.g., Ethidium Bromide)

Determine IC50
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Preparation

Assay

Analysis

Prepare serial dilutions
of AZD5099 in broth

Inoculate 96-well plate
with AZD5099 dilutions

Prepare bacterial inoculum
(e.g., 0.5 McFarland)

Add bacterial inoculum
to each well

Incubate at 35-37°C
for 16-24 hours

Visually inspect for turbidity
or use a plate reader

Determine the lowest concentration
with no visible growth (MIC)
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Drug Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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